(S)-tert-Butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C12H23NO3/c1-11(2,3)16-10(15)13-7-5-6-12(4,8-13)9-14/h14H,5-9H2,1-4H3/t12-/m0/s1
• InChI Key: ZGNKCYOZCJEKOH-LBPRGKRZSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)OC(C)(C)C)CO
• Isomeric SMILES: C[C@@]1(CCCN(C1)C(=O)OC(C)(C)C)CO
• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol

Description

(S)-tert-Butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate, also known as (S)-t-Boc-HMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a derivative of piperidine and has a molecular formula of C12H23NO3. The aim of

Scientific Research Applications

Synthesis of Jak3 Inhibitor Intermediates

The compound tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate, which shares structural similarities with "(S)-tert-Butyl 3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate," is an important intermediate in synthesizing the novel protein tyrosine kinase Jak3 inhibitor—CP-690550. An efficient synthesis approach has been proposed, emphasizing the advantages of easily obtained raw materials and suitability for industrial scale-up (Chen Xin-zhi, 2011).

Stereoselective Syntheses

The stereoselective synthesis of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate demonstrates the compound's versatility. The process achieved quantitative yields of cis isomers, highlighting the compound's significance in creating stereoselective molecular structures (V. Boev et al., 2015).

Conformational Analysis

Research on 4-tert-butyl-4-hydroxy-2,2,6,6-tetramethylpiperidine derivatives includes synthesis methods and investigations into the piperidine ring's conformation. Studies revealed the influence of axial interactions on NMR signals and the presence of intramolecular hydrogen bonds, contributing to understanding the compound's structural dynamics (M. Cygler et al., 1980).

Application in Asymmetric Synthesis

The synthesis of (S)- and (R)- tert Leucine, enabling direct coupling with α-amino acid esters, showcases the application of related piperidine derivatives in creating important amino acid structures. This process is vital for developing pharmaceutical compounds with specific chiral properties (C. Palomo et al., 1997).

Novel Reaction Mechanisms

A study on the vinylfluoro group as an acetonyl cation equivalent in the synthesis of pipecolic acid derivatives highlights innovative reaction mechanisms involving tert-butyl (2S,5S)-2-tert-butyl-5-(2-fluoroallyl)-3-methyl-4-oxoimidazolidine-1-carboxylate. This research contributes to the development of new synthetic routes for complex molecules (N. Purkayastha et al., 2010).